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Cat. No.: B1367998

An In-Depth Technical Guide to 5-Chloro-6-methoxynicotinic acid

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 5-Chloro-6-methoxynicotinic
acid, a key heterocyclic building block. Designed for researchers, chemists, and professionals
in drug development, this document delves into its molecular characteristics, physicochemical
properties, synthesis, and applications, grounding all information in authoritative data.

Introduction and Strategic Importance

5-Chloro-6-methoxynicotinic acid is a substituted pyridinecarboxylic acid derivative. Its
strategic importance lies in its utility as a versatile intermediate in the synthesis of complex
organic molecules, particularly in the pharmaceutical and agrochemical industries.[1][2] The
presence of multiple functional groups—a carboxylic acid, a chloro substituent, and a methoxy
group on a pyridine ring—offers a rich platform for chemical modification, enabling the
construction of diverse molecular architectures. This guide aims to provide a detailed
characterization of this compound to support its effective application in research and
development.

Molecular Structure and Physicochemical
Properties
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The structural integrity and physicochemical profile of a molecule are foundational to its
reactivity and application. 5-Chloro-6-methoxynicotinic acid's structure is defined by a
pyridine ring substituted at the 3-position with a carboxylic acid group, at the 5-position with a
chlorine atom, and at the 6-position with a methoxy group.

Molecular Structure

The two-dimensional chemical structure of 5-Chloro-6-methoxynicotinic acid is depicted
below.
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Caption: 2D structure of 5-Chloro-6-methoxynicotinic acid.

Physicochemical Data Summary
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A molecule's behavior in a chemical or biological system is dictated by its physical and
chemical properties. The key computed properties for 5-Chloro-6-methoxynicotinic acid are
summarized in the table below, providing a quantitative basis for predicting its behavior.

Property Value Source
Molecular Formula C7HeCINO3 ECHEMI[3]
Molecular Weight 187.58 g/mol ECHEMI[3]
Exact Mass 187.003616 Da ECHEMI[3]
CAS Number 884494-85-3 ECHEMI[3]
5-Chloro-6-methoxypyridine-3-
IUPAC Name _ _ ECHEMI[3]
carboxylic acid
XLogP3 13-21 ECHEMI[3]
Hydrogen Bond Donor Count 1 ECHEMI[3]
Hydrogen Bond Acceptor
4 ECHEMI[3]
Count
Rotatable Bond Count 2 ECHEMI[3]
Topological Polar Surface Area  59.4 A2 ECHEMI[3]
Complexity 176 ECHEMI[3]

Synthesis and Reactivity

Understanding the synthesis of 5-Chloro-6-methoxynicotinic acid is crucial for its
procurement and application. It is typically used as an intermediate in multi-step synthetic
sequences. For instance, it serves as a precursor for the synthesis of its corresponding methyl
ester, methyl 5-chloro-6-methoxynicotinate.[4]

General Synthesis Workflow

A common application of 5-Chloro-6-methoxynicotinic acid involves its conversion to an acid
chloride, a highly reactive intermediate, which can then be used in subsequent reactions. A
generalized workflow for this conversion is outlined below.
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Caption: Generalized workflow for the conversion of the acid to other derivatives.

Applications in Synthesis

The primary application of 5-Chloro-6-methoxynicotinic acid is as a building block in organic
synthesis, particularly for creating pharmaceutical and agrochemical compounds.[1][2] Its
structure is a key component in the synthesis of various biologically active molecules.

o Pharmaceutical Intermediates: It is a crucial intermediate for synthesizing more complex
active pharmaceutical ingredients (APIs). The pyridine core is a common scaffold in
medicinal chemistry.[1]

e Agrochemicals: The compound is used to synthesize herbicides and plant growth regulators,
where the specific substitution pattern on the pyridine ring contributes to selective biological
activity.[2]

» Heterocyclic Chemistry Research: Due to its reactive functional groups, it is widely used in
research settings for the design and synthesis of novel heterocyclic compounds.[2]

Analytical Characterization

The identity and purity of 5-Chloro-6-methoxynicotinic acid are confirmed using standard
analytical techniques.

¢ Liquid Chromatography-Mass Spectrometry (LC-MS): This is a primary technique for
verifying the molecular weight and purity of the compound. The mass spectrometer will
detect the protonated molecule [M+H]* corresponding to its exact mass.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectroscopy are used
to confirm the molecular structure by analyzing the chemical shifts and coupling constants of
the protons and carbons in the molecule.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the characteristic
vibrations of the functional groups present, such as the C=0 of the carboxylic acid and the
C-Cl and C-O bonds.

Safety and Handling
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Proper handling of 5-Chloro-6-methoxynicotinic acid is essential in a laboratory setting.
According to its GHS classifications, it is an irritant.

e Hazard Statements:
o H315: Causes skin irritation.[5]
o H319: Causes serious eye irritation.[5]
o H335: May cause respiratory irritation.[5]
» Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[5]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[5]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

Always consult the material safety data sheet (MSDS) before handling this chemical.

Conclusion

5-Chloro-6-methoxynicotinic acid is a valuable and versatile chemical intermediate. Its well-
defined molecular structure and predictable reactivity make it a reliable building block for the
synthesis of a wide range of target molecules in the pharmaceutical and agrochemical sectors.
A thorough understanding of its properties, as outlined in this guide, is fundamental to
leveraging its full potential in research and commercial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. 5-Chloro-6-Methylnicotinic Acid [myskinrecipes.com]
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¢ 4. Methyl 5-chloro-6-methoxynicotinate [synhet.com]
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and weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1367998#5-chloro-6-methoxynicotinic-acid-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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